Cas no 169326-06-1 (16,23-Oxidoalisol B)

• Product Name: 16,23-Oxidoalisol B
• CAS No: 169326-06-1
• Molecular Formula: C₃₀H₄₆O₄
• Molecular Weight: 470.68400
• CID: 4670299
• PubChem ID: 9847547

16,23-Oxidoalisol B Properties

Names and Identifiers

• 16,23-Oxidoalisol B
• BDBM50528866
• AKOS040763059
• CHEMBL4567829
• (1S,2R,4S,6S,8R,12S,13S,14S,19R)-6-[(2R)-3,3-Dimethyloxiran-2-yl]-12-hydroxy-1,2,8,14,18,18-hexamethyl-5-oxapentacyclo[11.8.0.02,10.04,9.014,19]henicos-9-en-17-one
• 169326-06-1
• (1S,2R,4S,6S,8R,12S,13S,14S,19R)-6-[(2R)-3,3-dimethyloxiran-2-yl]-12-hydroxy-1,2,8,14,18,18-hexamethyl-5-oxapentacyclo[11.8.0.0(2),(1)?.0?,?.0(1)?,(1)?]henicos-9-en-17-one

• InChIKey： ZMEUSLGYHAOCDR-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H46O4/c1-16-13-19(25-27(4,5)34-25)33-20-15-30(8)17(23(16)20)14-18(31)24-28(6)11-10-22(32)26(2,3)21(28)9-12-29(24,30)7/h16,18-21,24-25,31H,9-15H2,1-8H3
• SMILES： CC1CC(OC2CC3(C)C(CC(O)C4C5(C)CCC(=O)C(C)(C)C5CCC34C)=C12)C1OC1(C)C |t:30|

Computed Properties

• Exact Mass: 470.33960994g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 470.33960994g/mol
• Heavy Atom Count: 34
• Complexity: 963
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids